3-(2,3-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine

• IUPAC Name: 3-(2,3-difluorophenyl)bicyclo[1.1.1]pentan-1-amine
• InChI: InChI=1S/C11H11F2N/c12-8-3-1-2-7(9(8)13)10-4-11(14,5-10)6-10/h1-3H,4-6,14H2
• InChI Key: OAKVSMHAICXZHQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)N)C3=C(C(=CC=C3)F)F
• Molecular Formula: C11H11F2N
• Molecular Weight: 195.21 g/mol

Description

3-(2,3-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine, also known as DF-MPJC, is a novel compound that has garnered attention in the scientific community for its potential applications in research.

Scientific Research Applications

3-(2,3-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine has shown promise in various scientific research applications. It has been found to selectively activate the mGlu4 receptor, a type of metabotropic glutamate receptor, which is involved in the regulation of neurotransmitter release and synaptic plasticity. This makes 3-(2,3-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine a potential candidate for the treatment of neurological disorders such as Parkinson's disease and schizophrenia.

Mechanism of Action

3-(2,3-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine acts as a positive allosteric modulator of the mGlu4 receptor, enhancing its activity and increasing the release of neurotransmitters such as dopamine and glutamate. This leads to improved neuronal function and communication, which may be beneficial in the treatment of neurological disorders.
Biochemical and Physiological Effects:
3-(2,3-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine has been shown to have a number of biochemical and physiological effects. In animal studies, it has been found to improve motor function and reduce the symptoms of Parkinson's disease. It has also been shown to reduce the negative symptoms of schizophrenia, such as social withdrawal and apathy. Additionally, 3-(2,3-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine has been found to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2,3-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine in lab experiments is its selectivity for the mGlu4 receptor, which reduces the risk of off-target effects. However, its relatively short half-life and poor solubility can make it difficult to work with in certain experimental settings. Additionally, its high cost may limit its accessibility for some researchers.

Future Directions

There are several potential future directions for research involving 3-(2,3-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine. One area of interest is its potential as a treatment for addiction, as it has been found to reduce drug-seeking behavior in animal models. Additionally, further studies are needed to fully understand the mechanism of action of 3-(2,3-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine and its potential applications in the treatment of neurological disorders. Finally, the development of more efficient synthesis methods and analogs of 3-(2,3-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine may improve its accessibility and usefulness in research.

Synthesis Methods

3-(2,3-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine can be synthesized using a multistep process involving the reaction of bicyclo[1.1.1]pentan-1-amine with 2,3-difluorobenzaldehyde. The resulting product is then purified using column chromatography, yielding 3-(2,3-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine as a white powder.